Cas no 922979-03-1 (N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide)

• Product Name: N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide
• CAS No: 922979-03-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5497277
• PubChem ID: 7687476
• Update Time: 2025-05-19

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 922979-03-1
• SR-01000916324
• F2784-0244
• N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-phenoxyacetamide
• N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-2-phenoxyacetamide
• VU0492274-1
• SR-01000916324-1
• AKOS024466748
• N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide

• Inchi： 1S/C20H22N2O4/c1-25-18-13-15(10-11-17(18)22-12-6-5-9-20(22)24)21-19(23)14-26-16-7-3-2-4-8-16/h2-4,7-8,10-11,13H,5-6,9,12,14H2,1H3,(H,21,23)
• InChI Key： QIVGZUXNXDYPBS-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(=CC=1OC)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Additional information on N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide

Introduction to N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide (CAS No. 922979-03-1)

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide, identified by its CAS number 922979-03-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a piperidine ring and phenoxy substituents suggests a possible role in modulating biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

The compound's structure, characterized by a benzene ring substituted with methoxy and phenoxy groups, combined with the N-substituted piperidine moiety, makes it a promising candidate for further investigation. Such structural motifs are frequently explored in the design of drugs targeting central nervous system disorders, pain management, and autoimmune conditions. The amide functional group in the molecule also hints at potential interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Piperidine derivatives, in particular, have been extensively studied for their ability to enhance binding affinity and selectivity towards therapeutic targets. The specific arrangement of atoms in N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide may contribute to its pharmacological activity by optimizing interactions with key biological receptors.

In the context of current research, this compound has been examined for its potential role in modulating neurotransmitter release and receptor activity. Studies suggest that the piperidine ring may interact with neurotransmitter transporters and receptors, potentially leading to effects on mood regulation, cognitive function, and pain perception. The methoxy and phenoxy groups could further influence these interactions by altering electronic properties and steric hindrance around the binding site.

The phenoxyacetamide moiety is another key feature of this compound that warrants further exploration. This structural unit is known to exhibit diverse biological activities, including anti-inflammatory and analgesic properties. By incorporating this moiety into the molecular framework, researchers aim to develop compounds that can effectively interact with target proteins while minimizing side effects.

One of the most exciting aspects of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide is its potential as a lead compound for further drug development. Through structural modifications and optimization, scientists can fine-tune its pharmacological profile to enhance efficacy and safety. The compound's unique combination of functional groups provides a rich scaffold for chemical manipulation, allowing for the exploration of multiple therapeutic avenues.

Recent studies have begun to uncover the mechanistic basis of the compound's activity. Using computational modeling and experimental techniques, researchers have identified possible binding interactions with enzymes such as cytochrome P450 monooxygenases and membrane transporters like serotonin transporters. These findings provide valuable insights into how the molecule might exert its effects at the molecular level.

The synthesis of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, N-3-methoxy-4-(2-oxopiperidin-1-y)phenyl - 2-phenoxyacetamide (CAS No. 922979 - 03 - 1) is a structurally interesting compound with potential applications in pharmaceuticals. Its unique combination of functional groups and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.